Cas no 366448-37-5 (2(1H)-Pyridinone,5-(bromomethyl)-)

• Product Name: 2(1H)-Pyridinone,5-(bromomethyl)-
• CAS No: 366448-37-5
• MF: C₆H₆BrNO
• MW: 188.02194070816
• CID: 297423
• PubChem ID: 12018577
• Update Time: 2025-05-20

2(1H)-Pyridinone,5-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,5-(bromomethyl)-
• 2(1H)-Pyridinone,5-(bromomethyl)-(9CI)
• 5-(bromomethyl)-1H-pyridin-2-one
• 366448-37-5
• 5-(BROMOMETHYL)PYRIDIN-2-OL
• 5-bromomethyl-2-pyridone
• 5-(Bromomethyl)pyridin-2(1H)-one
• SCHEMBL6931003
• OIQNZJHWZPFJAW-UHFFFAOYSA-N
• DTXSID50475906

• Inchi： 1S/C6H6BrNO/c7-3-5-1-2-6(9)8-4-5/h1-2,4H,3H2,(H,8,9)
• InChI Key： OIQNZJHWZPFJAW-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(NC=1)=O

Computed Properties

• Exact Mass: 186.96328
• Monoisotopic Mass: 186.96328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 2(1H)-Pyridinone,5-(bromomethyl)-

2(1H)-Pyridinone,5-(bromomethyl): A Comprehensive Overview

2(1H)-Pyridinone,5-(bromomethyl), also known by its CAS number 366448-37-5, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the pyridinone family, which is a heterocyclic aromatic system with a nitrogen atom and a ketone group. The presence of the bromomethyl group at the 5-position introduces unique chemical properties, making it a valuable intermediate in organic synthesis and a promising candidate for drug development.

The structure of 2(1H)-pyridinone,5-(bromomethyl) consists of a pyridine ring with a ketone group at position 2 and a bromomethyl substituent at position 5. This arrangement allows for diverse reactivity, particularly due to the electron-withdrawing effects of the ketone group and the electrophilic nature of the bromomethyl group. Recent studies have highlighted its potential as a building block in medicinal chemistry, where it can be used to construct bioactive molecules with specific pharmacological properties.

One of the most notable applications of 2(1H)-pyridinone,5-(bromomethyl) is in the synthesis of heterocyclic compounds. Researchers have demonstrated that this compound can undergo various cyclization reactions to form complex ring systems, which are often found in natural products and pharmaceutical agents. For instance, its participation in Michael addition reactions has led to the formation of novel bicyclic structures with potential anti-inflammatory and anticancer activities.

In addition to its role as an intermediate, 2(1H)-pyridinone,5-(bromomethyl) has been explored as a ligand in transition metal-catalyzed reactions. Its ability to coordinate with metal centers enhances the catalytic efficiency of these reactions, making it a valuable tool in asymmetric synthesis. Recent advancements in this area have focused on its use in enantioselective alkylation and cross-coupling reactions, which are critical for the production of chiral pharmaceuticals.

The synthesis of 2(1H)-pyridinone,5-(bromomethyl) involves multiple steps that require precise control over reaction conditions. Traditional methods often employ bromination reactions followed by cyclization or substitution steps. However, recent innovations have introduced more efficient routes using microwave-assisted synthesis and continuous flow reactors. These methods not only improve yield but also reduce reaction time and environmental impact.

From an analytical standpoint, 2(1H)-pyridinone,5-(bromomethyl) can be characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These techniques provide detailed insights into its molecular structure and purity, ensuring its suitability for downstream applications. Furthermore, computational chemistry tools like density functional theory (DFT) have been employed to study its electronic properties and reactivity patterns.

Looking ahead, the demand for 2(1H)-pyridinone,5-(bromomethyl) is expected to grow due to its expanding range of applications in drug discovery and materials science. Its ability to participate in diverse chemical transformations positions it as a key player in modern organic synthesis. As research continues to uncover new avenues for its use, this compound will undoubtedly remain at the forefront of chemical innovation.